Cas no 30586-15-3 (Benzenesulfonic acid,[[4-[[4-(phenylimino)-2,5-cyclohexadien-1-ylidene][4-[(sulfophenyl)amino]phenyl]methyl]phenyl]amino]-,monosodium salt (9CI))

• Product Name: Benzenesulfonic acid,[[4-[[4-(phenylimino)-2,5-cyclohexadien-1-ylidene][4-[(sulfophenyl)amino]phenyl]methyl]phenyl]amino]-,monosodium salt (9CI)
• CAS No: 30586-15-3
• MF: C₂₇H₃₁N₂NaO₆S₂
• MW: 566.664615869522
• CID: 308494
• Update Time: 2026-05-14

Benzenesulfonic acid,[[4-[[4-(phenylimino)-2,5-cyclohexadien-1-ylidene][4-[(sulfophenyl)amino]phenyl]methyl]phenyl]amino]-,monosodium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• ACID BLUE 48
• ACID BLUE,BIOLOGICAL STAIN
• Benzenesulfonic acid,[[4-[[4-(phenylimino)-2,5-cyclohexadien-1-ylidene][4-[(sulfophenyl)amino]phenyl]methyl]phenyl]amino]-,mo
• Benzenesulfonic acid,[[4-[[4-(phenylimino)-2,5-cyclohexadien-1-ylidene][4-[(sulfophenyl)amino]phenyl]methyl]phenyl]amino]-,monosodium salt (9CI)
• benzenesu<wbr>
• LogP
• Sodium 2-<wbr>

• Inchi： InChI=1S/C37H29N3O6S2.Na/c41-47(42,43)35-12-6-4-10-33(35)39-31-22-16-27(17-23-31)37(26-14-20-30(21-15-26)38-29-8-2-1-3-9-29)28-18-24-32(25-19-28)40-34-11-5-7-13-36(34)48(44,45)46;/h1-25,39-40H,(H,41,42,43)(H,44,45,46);/q;+1/p-1
• InChI Key： ZBMJMOUXQRHVMJ-UHFFFAOYSA-M
• SMILES： [Na+].C1=CC=C(N=C2C=CC(=C(C3=CC=C(NC4=CC=CC=C4S([O-])(=O)=O)C=C3)C3=CC=C(NC4=CC=CC=C4S(=O)(O)=O)C=C3)C=C2)C=C1 |c:4,8|

Computed Properties

• Exact Mass: 697.13194

Experimental Properties

• Melting Point: 200 °C
• PSA: 147.99

Benzenesulfonic acid,[[4-[[4-(phenylimino)-2,5-cyclohexadien-1-ylidene][4-[(sulfophenyl)amino]phenyl]methyl]phenyl]amino]-,monosodium salt (9CI) Security Information

• WGK Germany：3